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Carbamoyl phosphate is a critical metabolite, serving as a precursor for the biosynthesis of

pyrimidines and arginine, and for the urea cycle. While Carbamoyl Phosphate Synthetase

(CPS) is the most well-known enzyme responsible for its production, alternative enzymatic

pathways exist, offering different catalytic strategies and regulatory mechanisms. This guide

provides an objective comparison of these pathways, supported by available experimental

data, to inform research and therapeutic development.

Overview of Enzymatic Pathways
Three primary enzymatic pathways for carbamoyl phosphate synthesis have been identified:

Carbamoyl Phosphate Synthetase (CPS): This is the canonical pathway in most organisms,

from bacteria to humans. CPS utilizes bicarbonate, ammonia (or glutamine), and two

molecules of ATP to produce carbamoyl phosphate.[1][2][3] There are three major classes of

CPS enzymes (CPS I, CPS II, and CPS III) that differ in their nitrogen source and allosteric

regulation.[1][3]

Carbamate Kinase (CK): This enzyme catalyzes the direct phosphorylation of carbamate to

form carbamoyl phosphate, consuming one molecule of ATP.[1][4][5] Carbamate can be

formed non-enzymatically from the reaction of ammonia and carbon dioxide in solution.[6][7]

This pathway is particularly relevant in some archaea and bacteria.[1][2][8]
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Catabolic Transcarbamylase: Certain transcarbamylases, such as catabolic ornithine

transcarbamylase (cOTC), can operate in reverse to produce carbamoyl phosphate from

citrulline and phosphate.[1][8] This pathway is typically associated with arginine degradation

pathways where it generates ATP.[5][8]

Comparative Performance Data
The following table summarizes the available quantitative data for the key enzymes in each

pathway. It is important to note that kinetic parameters can vary significantly depending on the

organism, isoenzyme, and experimental conditions.
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Enzyme Organism
Substrate
s

Km Vmax kcat Notes

Carbamoyl

Phosphate

Synthetase

II (CPS II)

Escherichi

a coli

ATP,

HCO3-,

Glutamine

- - -

A complex

multi-

domain

enzyme

with

intricate

regulation.

[9][10]

Syrian

Hamster

Kidney

Cells

MgATP,

HCO3-,

Glutamine

- - -

Exhibits a

partially

random

sequential

kinetic

mechanism

.[11]

Carbamate

Kinase

(CK)

Pyrococcu

s furiosus

(hyperther

mophile)

Carbamate

, ATP
- - -

Highly

thermostab

le,

retaining

50%

activity

after 1 hour

at 100°C.

[2]

Alkaliphilus

peptidiferm

entans

(ArcC1)

Carbamoyl

Phosphate

0.6 ± 0.2

mM

330 ± 30

µmol·min⁻¹

·mg⁻¹

200 ± 20

s⁻¹

Data for

the reverse

reaction

(ATP

synthesis).

[12]
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ADP
1.6 ± 0.7

mM

310 ± 40

µmol·min⁻¹

·mg⁻¹

190 ± 15

s⁻¹

Data for

the reverse

reaction

(ATP

synthesis).

[12]

Ornithine

Transcarba

mylase

(OTC)

Nostoc

muscorum

Carbamoyl

Phosphate
0.7 mM - -

Data for

the forward

reaction

(citrulline

synthesis).

[13]

Ornithine 2.5 mM - -

Data for

the forward

reaction

(citrulline

synthesis).

[13]

Pseudomo

nas

aeruginosa

(catabolic)

Citrulline,

Arsenate

Sigmoidal

kinetics
- -

Data for

the

pseudo-

reverse

arsenolytic

cleavage of

citrulline.

[14]

Enzymatic Pathway Diagrams
The following diagrams illustrate the core reactions of each pathway.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.researchgate.net/figure/Carbamate-kinase-CK-ArcC1-activity-Standard-conditions-are-as-follows-46nm-ArcC1_fig5_340762379
https://pmc.ncbi.nlm.nih.gov/articles/PMC541888/
https://pmc.ncbi.nlm.nih.gov/articles/PMC541888/
https://pubmed.ncbi.nlm.nih.gov/9492328/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2 ATP

Carbamoyl Phosphate
Synthetase (CPS)HCO3-

NH3 / Gln

2 ADP

Pi

Carbamoyl Phosphate

Glu (if Gln used)

Click to download full resolution via product page

Carbamoyl Phosphate Synthetase Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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